Cas no 1019377-40-2 (2-(3-methylbutoxy)benzonitrile)

• Product Name: 2-(3-methylbutoxy)benzonitrile
• CAS No: 1019377-40-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD11127439
• CID: 5214709
• Update Time: 2026-03-06

2-(3-methylbutoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutoxy)benzonitrile

• MDL： MFCD11127439
• Inchi： 1S/C12H15NO/c1-10(2)7-8-14-12-6-4-3-5-11(12)9-13/h3-6,10H,7-8H2,1-2H3
• InChI Key： NEJQFRBMKYYJEV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 2-(3-methylbutoxy)benzonitrile

Comprehensive Overview of 2-(3-methylbutoxy)benzonitrile (CAS No. 1019377-40-2): Properties, Applications, and Industry Insights

2-(3-methylbutoxy)benzonitrile (CAS No. 1019377-40-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile derivative, featuring a 3-methylbutoxy side chain, exhibits remarkable versatility in synthetic chemistry. Researchers are increasingly exploring its potential as a key intermediate for developing novel bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

The compound's molecular structure combines a benzonitrile core with an isopentyloxy substituent, creating distinct electronic and steric effects that influence its reactivity. Recent studies highlight its utility in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry discussions. This aligns with growing industry demands for sustainable synthesis methods, as evidenced by increasing searches for "eco-friendly nitrile compounds" and "green chemistry intermediates" across scientific databases.

From a commercial perspective, 2-(3-methylbutoxy)benzonitrile has shown promise in electronic materials applications. Its aromatic nitrile moiety contributes to interesting photophysical properties, making it relevant to OLED and liquid crystal research - areas currently experiencing significant growth due to the expansion of flexible display technologies. Market analysts note rising queries about "nitrile-based electronic materials" and "high-performance organic semiconductors," reflecting industry interest in such compounds.

Quality control of 1019377-40-2 requires precise analytical methods. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, particularly when the compound serves as a pharmaceutical building block. This aspect resonates with current discussions about quality by design (QbD) in chemical manufacturing, a trending topic in regulatory circles and a frequent search term among quality assurance professionals.

The stability profile of 2-(3-methylbutoxy)benzonitrile under various conditions has become a subject of investigation, especially regarding its hydrolytic stability and thermal decomposition characteristics. These properties are crucial for formulators addressing common challenges like "improving compound shelf life" and "enhancing thermal stability of organic materials" - frequently searched pain points in formulation science communities.

In the context of intellectual property, several patents reference 1019377-40-2 as a valuable intermediate, particularly in heterocyclic compound synthesis. This connects to the broader conversation about patent landscaping in fine chemicals, a subject of growing importance as companies seek to navigate competitive markets while answering common queries about "patented chemical intermediates" and "freedom-to-operate analyses."

From an environmental standpoint, the biodegradation pathways of 2-(3-methylbutoxy)benzonitrile have attracted academic interest, coinciding with increased public awareness about green chemistry metrics. Researchers are examining its environmental fate using advanced computational chemistry tools, responding to industry demands for "predictive biodegradation modeling" and "eco-pharmacovigilance" - terms showing upward search trends in environmental chemistry forums.

The compound's structure-activity relationships continue to be explored, particularly how modifications to the 3-methylbutoxy chain affect biological activity. This aligns with current interests in molecular property prediction using AI-assisted methods, a cutting-edge area generating numerous searches for "QSAR modeling" and "in silico ADMET prediction" among computational chemists.

Supply chain considerations for 1019377-40-2 reflect broader industry shifts toward regionalized production and dual sourcing strategies. Procurement specialists increasingly search for "reliable nitrile compound suppliers" and "alternative synthetic routes," highlighting the need for robust supply networks for such specialty chemicals.

Looking forward, 2-(3-methylbutoxy)benzonitrile demonstrates potential in catalysis research, particularly as a ligand precursor in transition metal complexes. This application taps into the expanding field of asymmetric synthesis, where researchers actively seek "novel nitrile ligands" and "chiral auxiliary development," as evidenced by search patterns in catalysis literature.